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Compound of Interest

Compound Name: GSK-7227

Cat. No.: B1672399

Core Mechanism of Action

Under normoxic conditions, the alpha subunit of HIF (HIF-0) is hydroxylated by HIF-PH
enzymes, leading to its recognition by the von Hippel-Lindau (VHL) tumor suppressor protein,
subsequent ubiquitination, and proteasomal degradation. Daprodustat inhibits the HIF-PH
enzymes, preventing the hydroxylation of HIF-a. This stabilization allows HIF-a to translocate to
the nucleus, dimerize with HIF-3, and bind to hypoxia-response elements (HRES) in the
promoter regions of target genes. This process upregulates the expression of genes such as
erythropoietin (EPO), which stimulates the production of red blood cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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